Cas no 1340259-48-4 (3-[(4-chlorophenyl)sulfanyl]azetidine)
3-[(4-chlorophenyl)sulfanyl]azetidine Chemical and Physical Properties
Names and Identifiers
-
- Azetidine, 3-[(4-chlorophenyl)thio]-
- 3-((4-Chlorophenyl)thio)azetidine
- 3-[(4-chlorophenyl)sulfanyl]azetidine
-
- MDL: MFCD16871926
- Inchi: 1S/C9H10ClNS/c10-7-1-3-8(4-2-7)12-9-5-11-6-9/h1-4,9,11H,5-6H2
- InChI Key: ZUJQOVITJCKCGM-UHFFFAOYSA-N
- SMILES: N1CC(SC2=CC=C(Cl)C=C2)C1
3-[(4-chlorophenyl)sulfanyl]azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-242360-0.05g |
3-[(4-chlorophenyl)sulfanyl]azetidine |
1340259-48-4 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-242360-0.1g |
3-[(4-chlorophenyl)sulfanyl]azetidine |
1340259-48-4 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-242360-0.25g |
3-[(4-chlorophenyl)sulfanyl]azetidine |
1340259-48-4 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-242360-0.5g |
3-[(4-chlorophenyl)sulfanyl]azetidine |
1340259-48-4 | 95% | 0.5g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-242360-1.0g |
3-[(4-chlorophenyl)sulfanyl]azetidine |
1340259-48-4 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-242360-2.5g |
3-[(4-chlorophenyl)sulfanyl]azetidine |
1340259-48-4 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
| Enamine | EN300-242360-5.0g |
3-[(4-chlorophenyl)sulfanyl]azetidine |
1340259-48-4 | 95% | 5.0g |
$2028.0 | 2024-06-19 | |
| Enamine | EN300-242360-10.0g |
3-[(4-chlorophenyl)sulfanyl]azetidine |
1340259-48-4 | 95% | 10.0g |
$3007.0 | 2024-06-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2088-1G |
3-[(4-chlorophenyl)sulfanyl]azetidine |
1340259-48-4 | 95% | 1g |
¥ 2,712.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2088-5G |
3-[(4-chlorophenyl)sulfanyl]azetidine |
1340259-48-4 | 95% | 5g |
¥ 8,124.00 | 2023-04-05 |
3-[(4-chlorophenyl)sulfanyl]azetidine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-[(4-chlorophenyl)sulfanyl]azetidine
Professional Introduction to Compound with CAS No. 1340259-48-4 and Product Name: 3-[(4-chlorophenyl)sulfanyl]azetidine
3-[(4-chlorophenyl)sulfanyl]azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 1340259-48-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azetidine class, a heterocyclic structure characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a 4-chlorophenyl)sulfanyl substituent introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.
The structural motif of 3-[(4-chlorophenyl)sulfanyl]azetidine combines the potential for hydrogen bonding due to the nitrogen atom in the azetidine ring with the electron-withdrawing effect of the chloro group on the aromatic ring. This combination can modulate the compound's solubility, metabolic stability, and binding affinity to biological targets. Such features are particularly crucial in drug design, where optimizing these properties can enhance efficacy and reduce side effects.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The azetidine scaffold has been explored extensively due to its ability to mimic natural amino acid structures, which can facilitate interactions with biological macromolecules such as enzymes and receptors. The introduction of a sulfanyl group at the 3-position further enhances its potential as a pharmacophore, allowing for diverse modifications to fine-tune its pharmacological profile.
One of the most compelling aspects of 3-[(4-chlorophenyl)sulfanyl]azetidine is its versatility in derivative synthesis. The sulfanyl group serves as a reactive site for further functionalization, enabling chemists to introduce additional moieties such as hydroxyl groups, amines, or carboxylic acids. These modifications can be tailored to improve pharmacokinetic properties, such as oral bioavailability or blood-brain barrier penetration. Moreover, the chloro substituent on the aromatic ring can be readily transformed into other functional groups through nucleophilic aromatic substitution reactions, expanding the synthetic toolkit available for medicinal chemists.
Recent studies have highlighted the potential of 3-[(4-chlorophenyl)sulfanyl]azetidine as a lead compound in the development of therapeutic agents targeting neurological disorders. The azetidine ring's structural similarity to proline suggests that it may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary computational studies have indicated that this compound could exhibit inhibitory activity against certain proteases implicated in these conditions. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug discovery.
The sulfanyl group in 3-[(4-chlorophenyl)sulfanyl]azetidine also opens up possibilities for exploring its antimicrobial properties. Sulfur-containing compounds are well-known for their biological activity, often acting as inhibitors of bacterial enzymes or disruptors of bacterial cell wall synthesis. By incorporating this moiety into an azetidine framework, researchers may develop novel antibiotics or antifungal agents capable of overcoming existing resistance mechanisms. This is particularly relevant in light of the growing crisis posed by antibiotic-resistant pathogens worldwide.
From a synthetic chemistry perspective, 3-[(4-chlorophenyl)sulfanyl]azetidine represents an interesting challenge due to its complex stereochemistry and multiple reactive sites. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to construct its core structure efficiently. These approaches not only provide access to high yields but also allow for precise control over regioselectivity and stereoselectivity during synthesis. Such advancements are crucial for producing enantiomerically pure compounds, which often exhibit superior pharmacological properties compared to racemic mixtures.
The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery programs. Compounds like 3-[(4-chlorophenyl)sulfanyl]azetidine contribute significantly to this effort by offering unique chemical entities that can be further optimized through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule while maintaining its core scaffold, researchers can identify key structural features responsible for biological activity and refine them to achieve desired therapeutic outcomes.
In conclusion,3-[(4-chlorophenyl)sulfanyl]azetidine (CAS No. 1340259-48-4) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases, including neurological disorders and infections caused by resistant pathogens. As our understanding of molecular interactions continues to evolve,3-[(4-chlorophenyl)sulfanyl]azetidine will undoubtedly play an important role in shaping future treatments across multiple therapeutic areas.
1340259-48-4 (3-[(4-chlorophenyl)sulfanyl]azetidine) Related Products
- 90945-21-4(2-[(4-chlorophenyl)sulfanyl]-N,N-dimethylethanamine)
- 104864-10-0(2-((4-Chlorophenyl)thio)propan-1-amine hydrochloride)
- 14214-33-6(Ethanamine,2-[(4-chlorophenyl)thio]-N,N-diethyl-)
- 13663-07-5(Ethanamine,2-[(4-chlorophenyl)thio]-N,N-diethyl-, hydrochloride (1:1))
- 36155-35-8(2-(4-Chlorophenyl)thioethanamine)
- 101768-48-3(3-[(4-chlorophenyl)sulfanyl]piperidine hydrochloride)
- 167762-89-2(1-Propanamine, 2-[(4-chlorophenyl)thio]-2-methyl-, hydrochloride)
- 63957-18-6(1-Propanamine,2-[(4-chlorophenyl)thio]-N,N-dimethyl-, hydrochloride (1:1))
- 67747-30-2(1-PROPANAMINE, N-[2-[(4-CHLOROPHENYL)THIO]ETHYL]-)
- 24194-09-0(2-(4-Chlorophenyl)thioethanamine Hydrochloride)